Cas no 1418199-64-0 (Carbamic acid, N-(tetrahydro-4-oxo-2H-pyran-3-yl)-, phenylmethyl ester)

• Product Name: Carbamic acid, N-(tetrahydro-4-oxo-2H-pyran-3-yl)-, phenylmethyl ester
• CAS No: 1418199-64-0
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 6076513
• PubChem ID: 71212244
• Update Time: 2025-06-14

Carbamic acid, N-(tetrahydro-4-oxo-2H-pyran-3-yl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(tetrahydro-4-oxo-2H-pyran-3-yl)-, phenylmethyl ester
• Phenylmethyl N-(tetrahydro-4-oxo-2H-pyran-3-yl)carbamate
• SCHEMBL14603741
• EN300-6375134
• 1418199-64-0
• benzyl N-(4-oxooxan-3-yl)carbamate

• Inchi： 1S/C13H15NO4/c15-12-6-7-17-9-11(12)14-13(16)18-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,16)
• InChI Key： XCKXMEHMBNAJLI-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1C(=O)CCOC1

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 441.5±45.0 °C(Predicted)
• pka: 10.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid, N-(tetrahydro-4-oxo-2H-pyran-3-yl)-, phenylmethyl ester

Comprehensive Overview of Carbamic acid, N-(tetrahydro-4-oxo-2H-pyran-3-yl)-, phenylmethyl ester (CAS No. 1418199-64-0)

Carbamic acid, N-(tetrahydro-4-oxo-2H-pyran-3-yl)-, phenylmethyl ester (CAS No. 1418199-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique tetrahydro-4-oxo-2H-pyran moiety and phenylmethyl ester group, is often explored for its potential applications in drug development and synthetic chemistry. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for novel carbamic acid derivatives has surged, driven by their role in designing enzyme inhibitors and prodrugs. The N-(tetrahydro-4-oxo-2H-pyran-3-yl) segment of this compound is a key feature that contributes to its reactivity and binding affinity. This has led to its inclusion in studies focusing on sustainable synthesis and green chemistry, aligning with global trends toward environmentally friendly manufacturing processes.

One of the most frequently asked questions about CAS No. 1418199-64-0 revolves around its stability and solubility profiles. Analytical data suggests that the compound exhibits moderate solubility in polar organic solvents, making it suitable for various formulation strategies. Additionally, its phenylmethyl ester group enhances lipophilicity, a property highly sought after in the design of blood-brain barrier penetrants and topical formulations.

The synthesis of Carbamic acid, N-(tetrahydro-4-oxo-2H-pyran-3-yl)-, phenylmethyl ester typically involves multi-step reactions, including esterification and cyclization processes. Recent advancements in catalytic methods have improved yield and purity, addressing earlier challenges related to byproduct formation. These innovations are critical for scaling up production while maintaining cost-effectiveness, a topic of high relevance in industrial chemistry forums.

From a regulatory perspective, CAS No. 1418199-64-0 is not classified under restricted categories, but its handling requires standard laboratory precautions. Researchers emphasize the importance of structural characterization using techniques like NMR and LC-MS to ensure batch consistency. Such rigorous quality control is essential for applications in preclinical studies and material science.

Looking ahead, the compound's potential extends to bioconjugation and drug-delivery systems, where its modular structure can be tailored for specific biological targets. As the scientific community continues to explore small-molecule therapeutics, Carbamic acid, N-(tetrahydro-4-oxo-2H-pyran-3-yl)-, phenylmethyl ester remains a promising candidate for future innovations. Its intersection with computational chemistry and AI-driven drug discovery further amplifies its relevance in modern research paradigms.